molecular formula C17H13FN4S B287265 3-(4-Fluorobenzyl)-6-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

3-(4-Fluorobenzyl)-6-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Cat. No. B287265
M. Wt: 324.4 g/mol
InChI Key: IZGDKKCPUKXQAK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(4-Fluorobenzyl)-6-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been extensively researched for its potential applications in various fields of science. This compound has gained significant attention due to its unique chemical structure and potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 3-(4-Fluorobenzyl)-6-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that this compound works by modulating the levels of certain neurotransmitters in the brain, such as GABA and serotonin. This modulation of neurotransmitter levels is thought to be responsible for the compound's therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 3-(4-Fluorobenzyl)-6-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several biochemical and physiological effects. This compound has been found to increase the levels of GABA and serotonin in the brain, which are neurotransmitters that play a crucial role in regulating mood and anxiety. Additionally, this compound has been found to have antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-(4-Fluorobenzyl)-6-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its high potency and selectivity. This compound has been found to have potent anticonvulsant, anxiolytic, and antidepressant activities at relatively low doses. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Studies have shown that high doses of this compound can cause liver and kidney damage, which may limit its potential use in clinical settings.

Future Directions

There are several potential future directions for the research on 3-(4-Fluorobenzyl)-6-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the most promising directions is the development of new drugs based on this compound for the treatment of various neurological and psychiatric disorders. Additionally, further research is needed to fully understand the exact mechanism of action of this compound and its potential side effects. Moreover, the potential use of this compound in other fields of science, such as agriculture and environmental science, should also be explored.

Synthesis Methods

The synthesis of 3-(4-Fluorobenzyl)-6-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a complex process that involves several steps. One of the most commonly used methods for the synthesis of this compound is the reaction of 4-methylphenyl hydrazine with 4-fluorobenzyl chloride, followed by the reaction of the resulting intermediate with 2-(4-methylphenyl)-1,3-thiazole-4-carboxylic acid. This method has been found to produce high yields of the desired product.

Scientific Research Applications

3-(4-Fluorobenzyl)-6-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively researched for its potential applications in various fields of science. One of the most promising applications of this compound is in the field of medicinal chemistry, where it has been found to have potential therapeutic properties. Studies have shown that this compound has potent anticonvulsant, anxiolytic, and antidepressant activities, making it a potential candidate for the development of new drugs for the treatment of various neurological and psychiatric disorders.

properties

Product Name

3-(4-Fluorobenzyl)-6-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Molecular Formula

C17H13FN4S

Molecular Weight

324.4 g/mol

IUPAC Name

3-[(4-fluorophenyl)methyl]-6-(4-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

InChI

InChI=1S/C17H13FN4S/c1-11-2-6-13(7-3-11)16-21-22-15(19-20-17(22)23-16)10-12-4-8-14(18)9-5-12/h2-9H,10H2,1H3

InChI Key

IZGDKKCPUKXQAK-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)C2=NN3C(=NN=C3S2)CC4=CC=C(C=C4)F

Canonical SMILES

CC1=CC=C(C=C1)C2=NN3C(=NN=C3S2)CC4=CC=C(C=C4)F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.